Cas no 6099-86-1 (cyclohexylmethyl chloroformate)

• Product Name: cyclohexylmethyl chloroformate
• CAS No: 6099-86-1
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• MDL: MFCD24141267
• CID: 513951
• PubChem ID: 80195
• Update Time: 2025-04-19

cyclohexylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,cyclohexylmethyl ester
• (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• cyclohexylmethyl chloroformate
• cyclohexylmethyl carbonochloridate

• MDL： MFCD24141267
• Inchi： 1S/C8H13ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： AOQONNCNKUWWRI-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1CCCCC1

Computed Properties

• Exact Mass: 176.06049
• Monoisotopic Mass: 176.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.111
• Boiling Point: 224.3°C at 760 mmHg
• Flash Point: 73.8°C
• Refractive Index: 1.461
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides